Cas no 80033-12-1 (2,3-dimethyl-5-[(1E)-prop-1-en-1-yl]pyrazine)

• Product Name: 2,3-dimethyl-5-[(1E)-prop-1-en-1-yl]pyrazine
• CAS No: 80033-12-1
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 1799309
• PubChem ID: 590246
• Update Time: 2025-04-21

2,3-dimethyl-5-[(1E)-prop-1-en-1-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-5-[(1E)-prop-1-en-1-yl]pyrazine
• 2,3-Dimethyl-5-[(1E)-1-propenyl]pyrazine
• Pyrazine, 2,3-dimethyl-5-(1-propenyl)-, (E)-
• 2,3-Dimethyl-5-(1-propen-1-yl)pyrazine
• 80033-12-1
• DTXSID601284415
• 2,3-dimethyl-5-propenylpyrazine

• Inchi： 1S/C9H12N2/c1-4-5-9-6-10-7(2)8(3)11-9/h4-6H,1-3H3
• InChI Key： BNYRAFHQRSHWGQ-UHFFFAOYSA-N
• SMILES： N1C(C=CC)=CN=C(C)C=1C

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 218.2°C at 760 mmHg
• Flash Point: 81.4°C
• Refractive Index: 1.555